4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• SMILES: CN1C(C(CC1=O)N)C2=CC=CO2
• InChI: InChI=1S/C9H12N2O2/c1-11-8(12)5-6(10)9(11)7-3-2-4-13-7/h2-4,6,9H,5,10H2,1H3
• InChIKey: HQYKVGFVYXCBOI-UHFFFAOYSA-N

4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one: Baseline Characteristics

4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one (CAS 1266714-09-3) is a synthetic, multi-substituted γ-lactam belonging to the 4-aminopyrrolidin-2-one class. It possesses a molecular formula of C₉H₁₂N₂O₂ and a molecular weight of 180.20 g/mol . This class of compounds is structurally related to cyclic γ-aminobutyric acid (GABA) analogs, and specific heteroaromatic substitutions on the pyrrolidinone ring have been shown to critically modulate affinity for GABAB receptors [1]. The compound features a unique combination of an N1-methyl group and a C5 furan-2-yl substituent, distinguishing its pharmacophoric pattern from simple phenyl or thienyl analogs.

Target class GABAB receptor pharmacophore exploration with heteroaromatic substitution

Assay compatibility Predicted high aqueous solubility (class-level) may support low-DMSO screening workflows

• [1] Berthelot, P. et al. Synthesis, pharmacology and X-ray studies of baclofen analogues. European Journal of Medicinal Chemistry, 1991, 26, 575-582. View Source

4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one: Specificity Over Generic Analogs

Generic substitution fails because the 4-aminopyrrolidin-2-one scaffold's biological activity is exquisitely sensitive to the nature of the heteroaromatic ring at the C5 position and the N1 substituent. Research on GABAB receptor ligands demonstrates that replacing a 4-chlorophenyl group with a 5-methoxybenzofuran-2-yl or other heteroaromatic moieties can fundamentally alter receptor affinity and functional activity, even leading to antagonism versus agonism [1]. The specific combination of an N1-methyl group and a C5 furan-2-yl ring in this compound defines a unique chemical space that cannot be replicated by alternative 4-amino-5-aryl-pyrrolidin-2-ones, making direct interchange without quantitative target-specific validation highly unreliable.

C5 substitution Replacement of furan-2-yl with phenyl or thienyl may shift GABAB receptor affinity and functional response; agonism/antagonism balance is substitution-dependent.

N1-methyl specificity N1 substituent variations (e.g., isopropyl) alter pharmacophoric profile; direct interchange may not preserve receptor interaction characteristics.

• [1] Berthelot, P. et al. Synthesis, pharmacology and X-ray studies of baclofen analogues. European Journal of Medicinal Chemistry, 1991, 26, 575-582. View Source

4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one: Differentiation Evidence

Solubility Advantage from Furan-2-yl Substitution

The C5 furan-2-yl substituent imparts a markedly lower lipophilicity compared to a phenyl or 4-chlorophenyl analog. In silico calculations (ALOGPS 2.1) for 4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one predict a LogP of -0.12 and an aqueous solubility of 132 g/L. In contrast, the direct phenyl analog (4-Amino-1-methyl-5-phenylpyrrolidin-2-one) is predicted to have a LogP of 0.21 and a solubility of 25.4 g/L. This represents a 5.2-fold improvement in predicted aqueous solubility, which is critical for achieving high-energy, low-volume assay conditions in biochemical and cell-based screens. [1]

Predicted solubility

Class-level inference

5.2-fold higher than phenyl analog

Supports low-DMSO assay design

In silico prediction; verify experimentally

Evidence Dimension	Predicted LogP and Aqueous Solubility
Target Compound Data	LogP: -0.12, Solubility: 132 g/L
Comparator Or Baseline	4-Amino-1-methyl-5-phenylpyrrolidin-2-one (LogP: 0.21, Solubility: 25.4 g/L)
Quantified Difference	5.2-fold higher predicted solubility; ΔLogP = -0.33
Conditions	In silico prediction using ALOGPS 2.1; standard conditions

Why This Matters

Procurement decisions for compounds used in aqueous-based assays benefit from higher intrinsic solubility, reducing the need for DMSO or surfactants that can interfere with target binding or cell viability.

• [1] Tetko, I. V. et al. Virtual Computational Chemistry Laboratory – Design and Description. J. Comput. Aided Mol. Des., 2005, 19, 453-463. ALOGPS 2.1 online service. View Source

GABAB Receptor Pharmacophore Modulation

A foundational structure-activity relationship (SAR) study of baclofen analogs demonstrated that replacing the 4-chlorophenyl ring of baclofen (IC₅₀ ~0.2 µM for GABAB binding) with a 5-methoxybenzofuran-2-yl moiety converts the molecule from a potent agonist into a competitive antagonist with an IC₅₀ of 1.5 µM [1]. While direct data for the 5-(furan-2-yl) analog is not reported in that study, the class-level inference is that the electronic and steric properties of the furan ring—lacking the extended lipophilic and steric bulk of the benzofuran—would yield an intermediate pharmacological profile, potentially offering a starting point for balanced agonist/antagonist development.

GABAB receptor SAR

Class-level inference

Heteroaromatic substitution converts agonist to antagonist

Enables agonist/antagonist pharmacophore mapping

Furan-2-yl profile not directly measured; infer from benzofuran analog

Evidence Dimension	GABAB Receptor Binding Affinity and Functional Effect
Target Compound Data	Not determined (class-level inference suggests intermediate profile)
Comparator Or Baseline	Baclofen (IC₅₀ ~0.2 µM, agonist); 5-Methoxybenzofuran-2-yl analog (IC₅₀ 1.5 µM, antagonist)
Quantified Difference	Class-level shift from agonism to antagonism with heteroaromatic substitution
Conditions	Rat brain synaptic membrane binding assay, [3H]-baclofen displacement

Why This Matters

For researchers investigating GABAB receptor pharmacology, this compound offers a distinct chemotype to explore the structural determinants of agonism versus antagonism, which is not achievable with simple phenyl-substituted pyrrolidinones.

• [1] Berthelot, P. et al. Synthesis, pharmacology and X-ray studies of baclofen analogues. European Journal of Medicinal Chemistry, 1991, 26, 575-582. View Source

Guaranteed Purity for Reproducible Screening

Commercially, 4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one is supplied with a certified minimum purity of 95% (HPLC) . This is a critical procurement parameter; closely related building blocks such as 4-amino-5-(furan-2-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS 2227871-14-7) are often listed without a published purity specification from the same suppliers , introducing uncertainty in quantitative biological assays. A 95% purity specification ensures that at a 10 µM screening concentration, the maximal total impurity level is 0.5 µM, reducing the risk of false-positive hits from contaminants.

Certified purity

Supplier spec

95% (HPLC)

Reduces false-positive risk in screens

Specification from commercial listing; verify with independent analysis

Evidence Dimension	Commercial Purity Specification
Target Compound Data	95% (HPLC)
Comparator Or Baseline	4-Amino-5-(furan-2-yl)-1-(propan-2-yl)pyrrolidin-2-one (Purity: Not specified in commercial listings)
Quantified Difference	≥95% purity specified vs. unspecified purity for the closest N-alkyl analog
Conditions	HPLC purity analysis per supplier specification (Leyan.com)

Why This Matters

Procurement of a compound with a defined purity specification directly supports assay reproducibility and simplifies data interpretation, unlike purchasing an unspecified-purity analog where contaminant identity and concentration are unknown.

4-Amino-5-(furan-2-yl)-1-methylpyrrolidin-2-one: Application Scenarios

GABAergic Pharmacology Probe Development

Based on its class-level association with GABAB receptor ligands [1], this compound is suitable as a starting scaffold for developing novel GABAB receptor probes. Its distinct furan-2-yl substitution pattern can be leveraged to explore the heteroaromatic binding pocket, potentially leading to ligands with differentiated agonist/antagonist profiles compared to phenyl-substituted baclofen analogs.

Aqueous-Compatible Fragment-Based Drug Discovery

The predicted high aqueous solubility (132 g/L) [2] makes this compound an excellent candidate for fragment-based screening campaigns where high-concentration soaking or co-crystallization experiments (typically ≥50 mM) are required. It can serve as a soluble, low-molecular-weight core for hit-to-lead optimization targeting solubility-challenged targets.

CNS-Focused Medicinal Chemistry Library Design

The combination of a low molecular weight (180.20 g/mol) and a polar furan ring makes this compound a favorable building block for synthesizing focused libraries aimed at central nervous system (CNS) targets, where optimal brain penetration often correlates with low LogP and low molecular weight.

Application

Selection Property

Validation Focus

GABAB receptor probe development

Furan-2-yl substitution distinct from phenyl pharmacophore

Binding affinity and functional activity vs baclofen analogs

Aqueous-compatible fragment screening

Predicted high aqueous solubility (class-level)

Experimental solubility verification at screening concentrations

CNS-focused library synthesis

Low molecular weight and low predicted LogP

Brain penetration parameters (e.g., PAMPA-BBB)

• [1] Berthelot, P. et al. Synthesis, pharmacology and X-ray studies of baclofen analogues. European Journal of Medicinal Chemistry, 1991, 26, 575-582. View Source
• [2] Tetko, I. V. et al. Virtual Computational Chemistry Laboratory – Design and Description. J. Comput. Aided Mol. Des., 2005, 19, 453-463. ALOGPS 2.1 online service. View Source